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Compound of Interest

Compound Name: Dimethyldivinylsilane

Cat. No.: B080846 Get Quote

An In-depth Technical Guide to the Physical Properties of Dimethyldivinylsilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

dimethyldivinylsilane (CAS No. 10519-87-6), a versatile organosilicon compound. The

information presented herein is intended for use by professionals in research, development,

and manufacturing who utilize this compound in their work. Dimethyldivinylsilane is a critical

reagent in various industrial applications, particularly as a crosslinking agent in the production

of silicone polymers, enhancing the mechanical and thermal stability of elastomers.[1]

Core Physical Properties
Dimethyldivinylsilane is a colorless, clear liquid at room temperature.[1] Its fundamental

physical characteristics, boiling point and density, are crucial for its handling, storage, and

application in chemical synthesis and material science.

Data Summary
The quantitative physical data for dimethyldivinylsilane are summarized in the table below.

The values represent a consensus from multiple literature and commercial sources.
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Physical Property Value Conditions

Boiling Point 79-82 °C
At standard atmospheric

pressure (760 mmHg)[2][3][4]

87.1 °C At 760 mmHg[5]

Density 0.731 g/mL At 25 °C[3][4][5]

0.74 g/mL Not specified[1]

0.741 g/cm³ At 25 °C[2]

Molecular Formula C₆H₁₂Si

Molecular Weight 112.25 g/mol [1][4]

Experimental Protocols
The determination of the physical properties of a liquid compound like dimethyldivinylsilane
follows established laboratory methodologies. While specific experimental reports for this

compound are not detailed in the general literature, the following standard protocols are

applicable.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of liquid.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. In this method, a sample is heated, and the

temperature at which rapid boiling occurs is observed as a continuous stream of bubbles.

Apparatus:

Thiele tube

High-boiling point mineral oil

Thermometer
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Capillary tube (sealed at one end)

Sample tube (e.g., a small test tube)

Bunsen burner or other heat source

Procedure:

A small amount of dimethyldivinylsilane (a few milliliters) is placed into the sample tube.

A capillary tube, sealed at one end, is placed open-end-down into the sample tube.

The sample tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is

distributed evenly by convection.[6]

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.

When the boiling point is reached, a continuous and rapid stream of bubbles will emerge

from the capillary tube.

The heat is removed, and the liquid is allowed to cool. The boiling point is the temperature at

which the bubbling stops and the liquid is drawn back into the capillary tube.[6]

The atmospheric pressure should be recorded as it affects the boiling point.

Density Determination (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, a flask with a

specific, known volume.

Principle: Density is defined as mass per unit volume. The method involves determining the

mass of a known volume of the liquid.

Apparatus:
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Pycnometer (of known volume)

Analytical balance

Constant temperature water bath

Thermometer

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with dimethyldivinylsilane.

The filled pycnometer is placed in a constant temperature water bath (e.g., at 25°C) until it

reaches thermal equilibrium. This is to ensure the volume is precisely known at the specified

temperature.[3][4][5]

The pycnometer is removed from the bath, carefully dried on the outside, and weighed again

to determine the mass of the liquid.

The density is calculated using the formula: Density = (Mass of liquid) / (Volume of

pycnometer) Where Mass of liquid = (Mass of filled pycnometer) - (Mass of empty

pycnometer)

Visualized Workflow
The logical workflow for the experimental determination of the physical properties of

dimethyldivinylsilane is depicted below.
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Workflow for Physical Property Determination of Dimethyldivinylsilane

Boiling Point Determination Density Determination

Data Analysis & Reporting

Sample Preparation

Thiele Tube Assembly

Controlled Heating

Observe Bubble Stream

Record Temperature at Equilibrium

Tabulate Results

Weigh Empty Pycnometer

Fill with Sample

Thermostatic Control (25°C)

Weigh Filled Pycnometer

Calculate Density

Compare with Literature Values

Final Report

Click to download full resolution via product page

Caption: Experimental workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

